N-(2,5-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-13-9-10-14(2)18(11-13)24-22(28)17-12-23-21-19(20(17)27)15(3)25-26(21)16-7-5-4-6-8-16/h4-12H,1-3H3,(H,23,27)(H,24,28)
• InChI Key: OQCMFBQQDOSNIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CNC3=C(C2=O)C(=NN3C4=CC=CC=C4)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 886903-38-4

Description

N-(2,5-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have explored the synthesis of novel compounds using derivatives of N-(2,5-dimethylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide. Rahmouni et al. (2014) synthesized new isoxazolines and isoxazoles through [3+2] cycloaddition, showcasing the compound's utility in generating heterocyclic compounds with potential applications in medicinal chemistry (Rahmouni et al., 2014). Similarly, Fadda et al. (2012) utilized enaminonitriles, including the compound , to synthesize new pyrazole, pyridine, and pyrimidine derivatives, indicating its versatility in creating a broad range of heterocyclic compounds (Fadda et al., 2012).

Antimicrobial and Anticancer Applications

The compound's derivatives have been investigated for their antimicrobial and anticancer properties. Othman (2013) synthesized new pyridine-2(1H)-thiones and nicotinamides, among others, incorporating the compound, and evaluated them for antimicrobial activities, highlighting its potential in drug development (Othman, 2013). Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, further showcasing the compound's relevance in therapeutic applications (Rahmouni et al., 2016).

Utility in Heterocyclic Chemistry

Elneairy (2010) explored the compound's utility in heterocyclic synthesis, synthesizing pyridine-2(1H)-thione and related compounds, demonstrating its application in synthesizing complex heterocyclic structures (Elneairy, 2010). Abdel‐Latif et al. (2019) used the compound as a precursor for constructing new polyheterocyclic ring systems, highlighting its role as a versatile building block in synthetic chemistry (Abdel‐Latif et al., 2019).